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Compound of Interest

Compound Name: MCP110

Cat. No.: B1675959 Get Quote

Initial Search Results Indicate "MCP110" is an Electronic Device, Not a Research Compound

Efforts to gather information regarding the mechanism of action, unexpected results, off-target

effects, and experimental protocols for a research compound designated "MCP110" have

yielded no relevant results in the context of life sciences or drug development. Instead, search

results consistently identify "MCP110" as a resettable illuminated break glass unit or call point,

a component used in emergency alarm systems.[1][2][3][4][5]

This discrepancy suggests a potential misunderstanding or typographical error in the

compound's name. The information available for the electronic device "MCP110" pertains to its

technical specifications, such as operating voltage and use in emergency exit systems, and is

not applicable to biological research.[1][2][3][4][5]

Troubleshooting Your Query

If you are a researcher, scientist, or drug development professional encountering unexpected

results with a compound you believe to be "MCP110," we recommend the following steps:

Verify the Compound Name: Double-check the spelling and designation of the compound

from your source materials (e.g., lab notebooks, supplier information, publications). It is

possible that the name is misspelled or that "MCP110" is an internal or abbreviated name.

Consult Supplier Information: If the compound was commercially sourced, review the

technical data sheet, material safety data sheet (MSDS), and any other documentation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1675959?utm_src=pdf-interest
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.smartaccesssolutions.uk/products/mcp-110-resettable-illuminated-call-point-sounder-break-glass-emergency
https://icssecurity.co.uk/product/mcp-110/
https://icssecurity.co.uk/wp-content/uploads/2024/04/MCP-110.pdf
https://www.elock2u.net/product/el-mcp110-resettable-call-point/
https://zetekuae.com/wp-content/uploads/2020/04/EL-MCP110-Resettable-Call-Point.pdf
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.smartaccesssolutions.uk/products/mcp-110-resettable-illuminated-call-point-sounder-break-glass-emergency
https://icssecurity.co.uk/product/mcp-110/
https://icssecurity.co.uk/wp-content/uploads/2024/04/MCP-110.pdf
https://www.elock2u.net/product/el-mcp110-resettable-call-point/
https://zetekuae.com/wp-content/uploads/2020/04/EL-MCP110-Resettable-Call-Point.pdf
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.benchchem.com/product/b1675959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


provided by the supplier. This documentation should contain the correct chemical name,

structure, and any known biological activities or off-target effects.

Review Internal Documentation: If the compound was synthesized in-house, consult your

laboratory's records for the correct chemical identity and any associated analytical data.

Search Chemical Databases: Use the correct chemical name or structure to search

comprehensive chemical and biological databases (e.g., PubChem, SciFinder, ChEMBL) for

information on its mechanism of action and potential off-target effects.

Understanding Off-Target Effects in Research

While we cannot provide specific guidance for "MCP110" as a research compound, it is crucial

for researchers to consider the possibility of off-target effects when interpreting unexpected

experimental outcomes. Off-target effects occur when a compound interacts with unintended

biological molecules, leading to unforeseen cellular responses.[6][7][8][9]

Several methods can be employed to investigate potential off-target effects:

In Silico Analysis: Computational tools can predict potential off-target interactions based on

the compound's structure.

Biochemical Screening: Profiling the compound against a panel of kinases, receptors, or

enzymes can identify unintended molecular targets.

Cell-Based Assays: Utilizing reporter gene assays or phenotypic screening in various cell

lines can reveal unexpected biological activities.

Proteomics and Genomics Approaches: Techniques like affinity chromatography-mass

spectrometry, RNA-seq, and CRISPR-based screening can provide a broader view of a

compound's cellular interactions and downstream effects.[6][10]

Experimental Workflow for Investigating Unexpected Results

Below is a generalized experimental workflow for troubleshooting unexpected results from a

compound treatment.

Caption: A generalized workflow for troubleshooting unexpected experimental results.
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We are committed to providing accurate and helpful technical support. Once the correct identity

of the compound in question is established, we will be able to offer more specific and relevant

guidance. Please verify the compound name and feel free to return with the corrected

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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